Cas no 960294-12-6 (tert-Butyl 2-(2-chloroethyl)-2-cyanopyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 2-(2-chloroethyl)-2-cyanopyrrolidine-1-carboxylate
• CAS No: 960294-12-6
• MF: C₁₂H₁₉ClN₂O₂
• MW: 258.744462251663
• CID: 822544
• PubChem ID: 24740359
• Update Time: 2025-04-19

tert-Butyl 2-(2-chloroethyl)-2-cyanopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(2-chloroethyl)-2-cyanopyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(2-chloroethyl)-2-cyano-, 1,1-dimethylethyl ester
• DTXSID90647125
• tert-Butyl2-(2-chloroethyl)-2-cyanopyrrolidine-1-carboxylate
• 960294-12-6
• FT-0688619
• A846779
• AM20120386
• DA-40077

• Inchi： 1S/C12H19ClN2O2/c1-11(2,3)17-10(16)15-8-4-5-12(15,9-14)6-7-13/h4-8H2,1-3H3
• InChI Key： HYQLUBITXSSPQS-UHFFFAOYSA-N
• SMILES： ClCCC1(C#N)CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.114
• Monoisotopic Mass: 258.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids